Cas no 62895-22-1 (desphenyldimidium)

• Product Name: desphenyldimidium
• CAS No: 62895-22-1
• MF: C₁₄H₁₄N₃
• MW: 224.281062602997
• CID: 958230
• PubChem ID: 173880
• Update Time: 2025-04-19

desphenyldimidium Chemical and Physical Properties

Names and Identifiers

• desphenyldimidium
• 5-methylphenanthridin-5-ium-3,8-diamine
• Phanathridinium, 3,8-diamino-5-methyl-
• DTXSID00212060
• 62895-22-1

• Inchi： 1S/C14H13N3/c1-17-8-9-6-10(15)2-4-12(9)13-5-3-11(16)7-14(13)17/h2-8,16H,15H2,1H3/p+1
• InChI Key： PGCJOHMIZKFDRY-UHFFFAOYSA-O
• SMILES： [N+]1(C)C=C2C=C(C=CC2=C2C=CC(=CC=12)N)N

Computed Properties

• Exact Mass: 224.11892
• Monoisotopic Mass: 224.118772459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• PSA: 55.92